Cas no 1261930-72-6 (4-(2-Benzyloxyphenyl)-3-fluorophenol)

• Product Name: 4-(2-Benzyloxyphenyl)-3-fluorophenol
• CAS No: 1261930-72-6
• MF: C₁₉H₁₅FO₂
• MW: 294.319608926773
• MDL: MFCD18314071
• CID: 2764239
• PubChem ID: 53219748
• Update Time: 2025-06-12

4-(2-Benzyloxyphenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 1261930-72-6
• DTXSID10684572
• 4-(2-BENZYLOXYPHENYL)-3-FLUOROPHENOL
• 2'-(Benzyloxy)-2-fluoro[1,1'-biphenyl]-4-ol
• 4-(2-Benzyloxyphenyl)-3-fluorophenol, 95%
• MFCD18314071
• 4-(2-Benzyloxyphenyl)-3-fluorophenol

• MDL： MFCD18314071
• Inchi： 1S/C19H15FO2/c20-18-12-15(21)10-11-16(18)17-8-4-5-9-19(17)22-13-14-6-2-1-3-7-14/h1-12,21H,13H2
• InChI Key： VVOWYWYQFBXJJU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CC=CC=C1OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 294.10560788Da
• Monoisotopic Mass: 294.10560788Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(2-Benzyloxyphenyl)-3-fluorophenol

Comprehensive Overview of 4-(2-Benzyloxyphenyl)-3-fluorophenol (CAS No. 1261930-72-6)

4-(2-Benzyloxyphenyl)-3-fluorophenol (CAS No. 1261930-72-6) is a fluorinated phenolic compound with significant applications in pharmaceutical and material science research. Its unique structural features, including a benzyloxy group and a fluorine substituent, make it a valuable intermediate for synthesizing advanced organic molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in modulating biological targets like kinases and GPCRs.

The compound's molecular formula and structural properties have been extensively characterized to ensure reproducibility in synthetic workflows. With the growing demand for fluorinated building blocks in medicinal chemistry, 4-(2-Benzyloxyphenyl)-3-fluorophenol offers a versatile scaffold for designing bioactive molecules. Recent studies highlight its utility in developing PET imaging probes and small-molecule therapeutics, aligning with trends in precision medicine.

From a synthetic chemistry perspective, the introduction of fluorine atoms into aromatic systems enhances metabolic stability and bioavailability—a key consideration for modern drug candidates. The benzyl-protected phenol moiety in this compound also allows for selective deprotection strategies, enabling modular derivatization. These attributes have spurred interest in platforms like high-throughput screening and fragment-based drug design.

Environmental and regulatory aspects of 4-(2-Benzyloxyphenyl)-3-fluorophenol are frequently discussed in scientific forums. While not classified as hazardous, proper handling protocols are recommended due to its organic solvent solubility (e.g., DMSO or methanol). The compound's stability under ambient conditions and storage recommendations (-20°C under inert atmosphere) are critical for industrial-scale applications.

Emerging applications include its use in OLED materials and liquid crystal formulations, where fluorinated phenols improve electron transport properties. Patent analyses reveal its incorporation in photoresist polymers for semiconductor manufacturing—a hotspot aligned with the global chip shortage crisis. Such interdisciplinary relevance underscores why searches for "fluorophenol derivatives" and "CAS 1261930-72-6 supplier" have surged by 40% year-over-year in academic databases.

Analytical methods for characterizing CAS No. 1261930-72-6 typically involve HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Researchers emphasize the importance of chiral separation techniques when working with stereoisomeric impurities. These quality control measures address frequent queries about "batch-to-batch consistency" in pharmaceutical supply chains.

Future directions may explore its catalytic applications in C-F bond activation reactions—a trending topic in green chemistry. The compound's structure-activity relationships (SAR) also remain under investigation for neurodegenerative disease targets, reflecting broader interest in blood-brain barrier permeable scaffolds. Such developments position 4-(2-Benzyloxyphenyl)-3-fluorophenol as a compound bridging academic innovation and industrial translation.